Cas no 2172544-21-5 (2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• CAS No: 2172544-21-5
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 5567775
• PubChem ID: 165596075
• Update Time: 2025-07-10

2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1599051
• 2172544-21-5
• 2-{1-[3-(dimethylamino)propyl]-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile
• 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

• Inchi： 1S/C12H21N5O/c1-16(2)8-4-9-17-12(6-10-18-3)11(5-7-13)14-15-17/h4-6,8-10H2,1-3H3
• InChI Key： PIWNXUBSROJCRF-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CC#N)N=NN1CCCN(C)C

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 67Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

Professional Introduction to Compound with CAS No. 2172544-21-5 and Product Name: 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile

2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile (CAS No. 2172544-21-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of this molecule, particularly its triazole core and the presence of dimethylamino and methoxyethyl substituents, contribute to its unique chemical properties and make it a promising candidate for further research and development.

The triazole ring in this compound is a key pharmacophore that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors. Triazoles are known for their stability, ease of functionalization, and ability to form hydrogen bonds, which are critical factors in drug design. The dimethylamino group attached to the triazole ring enhances the compound's solubility in polar solvents and may also contribute to its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

The methoxyethyl substituent at the 5-position of the triazole ring adds another layer of complexity to the molecule's interactions with biological targets. This group can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the presence of both polar and non-polar regions in the molecule suggests that it may exhibit favorable interactions with a wide range of biological targets.

In recent years, there has been a growing interest in the development of novel compounds based on triazole scaffolds for their potential applications in treating various diseases. For instance, studies have shown that triazole derivatives can exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile may confer unique biological activities that make it a valuable tool for further investigation.

One of the most exciting areas of research involving this compound is its potential application in drug discovery. The triazole core provides a versatile platform for designing molecules that can interact with specific biological targets. Researchers have been exploring ways to modify triazole derivatives to enhance their potency and selectivity. For example, studies have demonstrated that incorporating additional functional groups into the triazole ring can lead to compounds with improved pharmacological properties.

Another area of interest is the synthesis of analogs of 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile that may exhibit enhanced bioavailability or reduced toxicity. Computational methods such as molecular docking and virtual screening have been used to identify potential leads for further optimization. These computational approaches allow researchers to predict how different modifications will affect the compound's interactions with biological targets.

The chemical synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to facilitate the formation of key bonds in the molecule. These techniques not only improve efficiency but also allow for greater control over the stereochemistry of the product.

Once synthesized, 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays, and animal models to assess its efficacy and safety profile. The results from these studies will provide valuable insights into its potential therapeutic applications.

The development of novel pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery involves rigorous testing and analysis to ensure that new compounds are both effective and safe for human use. The study of compounds like 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl}acetonitrile contributes significantly to this process by providing new leads for drug development.

In conclusion, 2-{1-3-(dimethylamino)propyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-y lacetonitrile (CAS No. 2172544-21-5) is a structurally complex organic compound with promising applications in pharmaceutical chemistry and medicinal biology. Its unique combination of functional groups makes it a versatile tool for drug discovery research. Further studies are needed to fully elucidate its biological activities and therapeutic potential.